Sodium sulfite
Sodium sulfite
Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O.
Sodium sulfite is an inorganic sodium salt having sulfite as the counterion. It has a role as a food preservative and a reducing agent. It is an inorganic sodium salt and a sulfite salt. It contains a sulfite.
Sodium Sulfite is a white crystal or powder with reducing property. Sodium sulfite exhibits bleaching, de-sulfurizing, and dechlorinating activities. This agent was used by food industry to help maintain the fresh appearance of food products. It is also a component in many drugs, which helps maintain their potency and stability. FDA has ruled sodium sulfite a new animal drug of low regulatory priority.
Sodium sulfite is an inorganic sodium salt having sulfite as the counterion. It has a role as a food preservative and a reducing agent. It is an inorganic sodium salt and a sulfite salt. It contains a sulfite.
Sodium Sulfite is a white crystal or powder with reducing property. Sodium sulfite exhibits bleaching, de-sulfurizing, and dechlorinating activities. This agent was used by food industry to help maintain the fresh appearance of food products. It is also a component in many drugs, which helps maintain their potency and stability. FDA has ruled sodium sulfite a new animal drug of low regulatory priority.
Brand Name:
Vulcanchem
CAS No.:
7757-83-7
VCID:
VC21123895
InChI:
InChI=1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
SMILES:
[O-]S(=O)[O-].[Na+].[Na+]
Molecular Formula:
Na2SO3
Na2O3S
Na2O3S
Molecular Weight:
126.05 g/mol
Sodium sulfite
CAS No.: 7757-83-7
Cat. No.: VC21123895
Molecular Formula: Na2SO3
Na2O3S
Molecular Weight: 126.05 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O. Sodium sulfite is an inorganic sodium salt having sulfite as the counterion. It has a role as a food preservative and a reducing agent. It is an inorganic sodium salt and a sulfite salt. It contains a sulfite. Sodium Sulfite is a white crystal or powder with reducing property. Sodium sulfite exhibits bleaching, de-sulfurizing, and dechlorinating activities. This agent was used by food industry to help maintain the fresh appearance of food products. It is also a component in many drugs, which helps maintain their potency and stability. FDA has ruled sodium sulfite a new animal drug of low regulatory priority. |
|---|---|
| CAS No. | 7757-83-7 |
| Molecular Formula | Na2SO3 Na2O3S |
| Molecular Weight | 126.05 g/mol |
| IUPAC Name | disodium;sulfite |
| Standard InChI | InChI=1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2 |
| Standard InChI Key | GEHJYWRUCIMESM-UHFFFAOYSA-L |
| SMILES | [O-]S(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | [O-]S(=O)[O-].[Na+].[Na+] |
| Boiling Point | Decomposes (NTP, 1992) Decomposes |
| Colorform | Small crystals or powder White hexagonal crystals White crystals or powde |
| Melting Point | Decomposes (NTP, 1992) 911 °C >500 °C |
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